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A comprehensive guide for researchers, scientists, and drug development professionals on the

relative toxicity of gold and silver nanoparticles, supported by experimental data, detailed

protocols, and pathway visualizations.

In the burgeoning field of nanomedicine, gold (AuNPs) and silver (AgNPs) nanoparticles are

among the most extensively researched materials due to their unique physicochemical

properties. However, their increasing application in diagnostics, therapeutics, and consumer

products necessitates a thorough understanding of their potential toxicity. This guide provides

an objective comparison of the toxicological profiles of AuNPs and AgNPs, drawing upon

experimental evidence to elucidate their mechanisms of action and differential effects on

biological systems. Generally, scientific literature indicates that silver nanoparticles exhibit

greater toxicity than gold nanoparticles.[1]

Data Presentation: Quantitative Comparison of
Nanoparticle Toxicity
The following tables summarize key quantitative data from various studies, offering a direct

comparison of the cytotoxic and in vivo toxic effects of gold and silver nanoparticles.

Table 1: In Vitro Cytotoxicity Data
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Nanoparti
cle

Cell Line Size (nm)
Concentr
ation

Viability
Assay

Result
Referenc
e

AgNPs

Human

Pulmonary

Fibroblasts

(HPF)

4.7
Not

specified

Not

specified

More toxic

than 42 nm

AgNPs and

AuNPs

[2]

AgNPs

Human

Pulmonary

Fibroblasts

(HPF)

42
Not

specified

Not

specified

Less toxic

than 4.7

nm AgNPs

[2]

AuNPs

Human

Pulmonary

Fibroblasts

(HPF)

30, 50, 90
Not

specified

Not

specified

Similar

cytotoxicity

across

sizes

[2]

AgNPs

A549,

HepG2,

MCF-7,

SGC-7901

5
Not

specified
EC50

Most toxic

compared

to 20 and

50 nm

[3]

AgNPs BREC 22.4 ≥300 nM Apoptosis
Induced

apoptosis
[3]

AgNPs BREC 49.5 ≥500 nM Apoptosis
Induced

apoptosis
[3]

AuNPs

Human

leukemia

cell line

4, 12, 18
Not

specified
MTT Non-toxic [4][5]

AuNPs
Cationic

AuNPs
2

Certain

doses

Not

specified
Toxic [4]

AuNPs

L929

mouse

fibroblast

cells

22, 105,

186

0.1, 1, 10%

v/v

Not

specified

No effect

on cell

viability

[3]
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Table 2: In Vivo Toxicity Data

Nanoparticl
e

Animal
Model

Dose
Exposure
Duration

Key
Findings

Reference

AgNPs
Adult

Zebrafish

LC50: 24.5

µg/L
96 hours

Higher

toxicity

compared to

AuNPs

[1]

AuNPs
Adult

Zebrafish

LC50: 41

mg/L
96 hours

Lower toxicity

compared to

AgNPs

[1]

AgNPs Rats 3 mg/kg (oral) 21 days

More toxic to

myocardial

tissue than

AuNPs.

[6]

AuNPs Rats
20 µg/kg

(oral)
21 days

More noxious

to liver and

kidney than

AgNPs.

[6]

AgNPs Mice
1 and 2

µM/kg
14 days

Not specified

in abstract
[3]

AuNPs Mice
1 and 2

µM/kg
14 days

Not specified

in abstract
[3]

AuNPs Mice 4000 µg/kg 28 days

No

statistically

significant

differences in

thymus or

spleen mg/g

index.

[3]

Mechanisms of Toxicity: A Tale of Two Metals
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The toxicity of both gold and silver nanoparticles is intricately linked to their physicochemical

properties, including size, shape, surface charge, and coating.[7][8] Smaller nanoparticles

generally exhibit higher toxicity due to their larger surface area-to-volume ratio, which

enhances their reactivity.[3]

The Central Role of Oxidative Stress
A primary mechanism underlying the toxicity of both AuNPs and AgNPs is the induction of

oxidative stress through the generation of reactive oxygen species (ROS).[2][3][9][10] ROS,

such as superoxide anions and hydroxyl radicals, can damage cellular components including

lipids, proteins, and DNA, ultimately leading to cell death. While both nanoparticles induce

ROS, AgNPs are reported to generate superoxide and hydroxyl radicals, whereas AuNPs

primarily generate singlet oxygen under UV irradiation.[11][9][10] This difference in ROS

species may contribute to their differential toxicity.

Signaling Pathways in Nanoparticle-Induced Toxicity
The cellular response to nanoparticle-induced stress involves a complex network of signaling

pathways.

Silver Nanoparticle (AgNP) Toxicity Pathways: AgNPs are known to activate multiple stress-

related pathways. Exposure to AgNPs can lead to the activation of the endoplasmic reticulum

(ER) stress signaling pathway, evidenced by the upregulation of markers like xbp-1s and

chop/DDIT3.[12] This, in conjunction with mitochondrial-dependent pathways, can trigger

apoptosis.[13] Furthermore, AgNPs can activate inflammatory responses through the IKK/NF-

κB signaling pathway and induce autophagy.[13]

AgNP Cell Membrane Interaction

ROS Generation

Autophagy

ER Stress

Mitochondrial Dysfunction

Inflammation (IKK/NF-κB)

Apoptosis
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Click to download full resolution via product page

AgNP-Induced Cellular Toxicity Pathways

Gold Nanoparticle (AuNP) Toxicity Pathways: While generally less toxic, AuNPs can also

induce cellular stress. Studies have shown that AuNPs can modulate gene expression related

to apoptosis and cell cycle progression.[8] They can also trigger inflammatory responses by

upregulating pro-inflammatory genes like IL-1, IL-6, and TNF-α, particularly with smaller

nanoparticles.[14] Some AuNPs have been shown to reduce the activity of the Akt/mTOR

pathway, which is involved in cell survival and proliferation, while inducing autophagy.[8]

AuNP Cellular Uptake

Gene Expression Modulation

Inflammation (IL-1, IL-6, TNF-α)

Akt/mTOR Pathway Inhibition

Apoptosis

Autophagy Induction

Click to download full resolution via product page

AuNP-Induced Cellular Response Pathways

Experimental Protocols for Nanotoxicity
Assessment
A standardized approach is crucial for the reliable assessment of nanoparticle toxicity. The

following outlines common experimental protocols.

General Experimental Workflow
A typical workflow for assessing nanoparticle toxicity involves nanoparticle characterization, in

vitro cell culture experiments, and in vivo animal studies.
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General Workflow for Nanotoxicity Assessment

Key Experimental Methodologies
Cell Viability Assays (MTT and LDH):

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This

colorimetric assay measures the metabolic activity of cells. Viable cells with active

mitochondrial dehydrogenases convert the yellow MTT to a purple formazan product. The

amount of formazan is proportional to the number of living cells.[5][15][16]

Seed cells in a 96-well plate and allow them to adhere overnight.

Expose cells to varying concentrations of nanoparticles for a specified duration (e.g., 24,

48 hours).
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Add MTT solution to each well and incubate for 2-4 hours.

Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Lactate Dehydrogenase (LDH) Assay: This assay quantifies the release of LDH, a

cytosolic enzyme, into the culture medium upon cell membrane damage.[15]

Culture and treat cells with nanoparticles as in the MTT assay.

Collect the cell culture supernatant.

Add the supernatant to a reaction mixture containing the LDH substrate.

Incubate to allow LDH to catalyze the conversion of lactate to pyruvate.

Measure the absorbance of the colored product, which is proportional to the amount of

LDH released.

Genotoxicity Assays (Comet Assay):

Comet Assay (Single Cell Gel Electrophoresis): This method detects DNA damage in

individual cells. Damaged DNA fragments migrate further in an electric field, creating a

"comet tail."[15][17]

Expose cells to nanoparticles.

Embed individual cells in a low-melting-point agarose gel on a microscope slide.

Lyse the cells to remove membranes and proteins, leaving the DNA.

Subject the slides to electrophoresis.

Stain the DNA with a fluorescent dye and visualize under a microscope.

Quantify the DNA damage by measuring the length and intensity of the comet tail.
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Conclusion
The available evidence strongly suggests that silver nanoparticles are generally more toxic

than gold nanoparticles, both in vitro and in vivo. The primary mechanism of toxicity for both is

the induction of oxidative stress, leading to a cascade of cellular events including inflammation,

ER stress, and ultimately apoptosis. However, the specific cellular responses and signaling

pathways activated can differ. The toxicity of both AuNPs and AgNPs is highly dependent on

their physicochemical properties, emphasizing the need for thorough characterization in any

toxicological study. For drug development professionals, while AuNPs may present a more

favorable safety profile, a comprehensive risk assessment for any specific nanoparticle

formulation is imperative. Future research should focus on standardized testing protocols and

long-term toxicity studies to ensure the safe and effective translation of these promising

nanomaterials into clinical applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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